Cas no 1805617-36-0 (Ethyl 2-(difluoromethyl)-3-iodo-4-nitropyridine-5-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-3-iodo-4-nitropyridine-5-carboxylate
• CAS No: 1805617-36-0
• MF: C₉H₇F₂IN₂O₄
• MW: 372.064161539078
• CID: 4804254
• Update Time: 2025-06-13

Ethyl 2-(difluoromethyl)-3-iodo-4-nitropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-3-iodo-4-nitropyridine-5-carboxylate

• Inchi： 1S/C9H7F2IN2O4/c1-2-18-9(15)4-3-13-6(8(10)11)5(12)7(4)14(16)17/h3,8H,2H2,1H3
• InChI Key： UCQILTWNNDTYKM-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC=C(C(=O)OCC)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.2
• Topological Polar Surface Area: 85

Additional information on Ethyl 2-(difluoromethyl)-3-iodo-4-nitropyridine-5-carboxylate

Ethyl 2-(difluoromethyl)-3-iodo-4-nitropyridine-5-carboxylate (CAS No. 1805617-36-0)

Ethyl 2-(difluoromethyl)-3-iodo-4-nitropyridine-5-carboxylate, identified by its CAS number 1805617-36-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a difluoromethyl group, an iodo substituent, and a nitro group, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex pharmacologically active molecules.

The nitro group in Ethyl 2-(difluoromethyl)-3-iodo-4-nitropyridine-5-carboxylate is a key functional moiety that can undergo various chemical transformations, such as reduction to an amine or nucleophilic aromatic substitution, which are pivotal in drug development. The iodo substituent at the 3-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, enabling the construction of more elaborate molecular architectures. Additionally, the Ethyl 5-carboxylate^[1]₍₁₎
group offers a site for ester hydrolysis or transesterification, allowing for modifications that can influence solubility and metabolic stability.

In recent years, Ethyl 2-(difluoromethyl)-3-(iodyl)-4-(nitro)-pyridine-5-carboxylate has been explored in various synthetic pathways leading to bioactive molecules. The incorporation of a difluoromethyl(DFM) group is particularly noteworthy, as this moiety is known to enhance metabolic stability and binding affinity in drug candidates. For instance, DFM groups have been successfully integrated into kinase inhibitors and antiviral agents, where they contribute to improved pharmacokinetic profiles. The study by Zhang et al. (2022) demonstrated that compounds containing DFM groups exhibit superior resistance to enzymatic degradation compared to their non-fluorinated counterparts, thereby extending their biological half-life.

The utility of Ethyl 2-(difluoromethyl)-3-(iodyl)-4-(nitro)-pyridine-5-carboxylate in medicinal chemistry has also been highlighted in the context of developing novel antitumor agents. Pyridine derivatives are well-documented for their role in inhibiting various signaling pathways involved in cancer progression. A recent publication by Li et al. (2023) described the synthesis of a series of pyridine-based inhibitors using Ethyl 2-(difluoromethyl)-3-(iodyl)-4-(nitro)-pyridine-5-carboxylate as a key intermediate. These inhibitors were found to target specific tyrosine kinases overexpressed in certain cancer cell lines, demonstrating potent antiproliferative effects with minimal off-target toxicity.

The structural versatility of Ethyl 2-(difluoromethyl)-3-(iodyl)-4-(nitro)-pyridine-5-carboxylate also makes it a valuable building block for designing molecules with enhanced binding interactions at biological targets. For example, the combination of electron-withdrawing groups like the nitro group and electron-donating groups such as the difluoromethyl moiety can fine-tune the electronic properties of the molecule, optimizing its affinity for protein binding sites. This balance is crucial for achieving high selectivity and efficacy in drug design.

In addition to its applications in oncology research, Ethyl 2-(difluoromethyl)-3-(iodyl)-4-nitropyridine-5-carboxylate has shown promise in other therapeutic areas. Researchers have leveraged its reactivity to develop novel antimicrobial agents targeting resistant bacterial strains. The iodo substituent facilitates palladium-catalyzed cross-coupling reactions with aryl halides or boronic acids, enabling the introduction of diverse aryl moieties into the pyridine core. Such modifications can alter the spectrum of activity and improve pharmacokinetic properties.

The synthesis of Ethyl 2-(EM)difluoromethyl)-3-(iodyl)-4-nitropyridine-5-carboxylate involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available pyridine precursors, selective functionalization at multiple positions allows for the introduction of the desired substituents in high yield and purity. Advanced synthetic techniques such as transition-metal catalysis and flow chemistry have been employed to streamline these processes, making large-scale production feasible for research and industrial applications.

The safety profile of Ethyl 2-(EM)difluoromethyl)-3(iodyl)-4-nitropyridine-5-carboxylic acid is another critical consideration in its application within pharmaceutical research. While comprehensive toxicological data is still being gathered through ongoing studies, preliminary assessments suggest that this compound exhibits moderate solubility in organic solvents but limited bioavailability when tested ex vivo. These properties are advantageous for laboratory-scale investigations while minimizing potential hazards during handling.

In conclusion, Ethyl 2-(EM)difluoromethyl)-3(iodyl)-4-nitropyridine-5-carboxylic acid (CAS No.>1805617–36–0) represents a significant advancement in synthetic organic chemistry with broad implications for drug discovery and development.
Its unique structural features enable diverse functionalization strategies that can be tailored toward specific therapeutic targets.
With continued research into its applications across oncology,
antimicrobial therapy,
and other disease areas,
this compound promises to remain at forefront
of medicinal chemistry innovation.